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Compound of Interest

Compound Name: L-Ascorbic acid-13C6
CAS No.: 89924-69-6
Cat. No.: B3431276
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Ascorbic acid-13C6, the isotopically labeled form of Vitamin C, is a powerful tool in
metabolic research and drug development. With all six carbon atoms replaced by the stable
isotope 13C, this molecule serves as a tracer to elucidate metabolic pathways, quantify
metabolite concentrations, and understand the mechanisms of action of various therapeutic
agents. This technical guide provides a comprehensive overview of L-Ascorbic acid-13C6,
including its chemical properties, applications, and detailed experimental methodologies.

Core Data Presentation
Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 1354064-87-1 [1]

Molecular Formula 13C6Hs06 [1]

Molecular Weight 182.08 g/mol [1]
Appearance White to off-white powder

Isotopic Purity =99 atom % 13C [1]

Chemical Purity >99% [1]

Melting Point 190-194 °C (decomposes)

Solubility Soluble in water

Applications Overview
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Application Description Reference(s)

Used to trace the metabolic

fate of ascorbic acid in various
Metabolic Tracer Studies biological systems, including [2]

cell cultures and animal

models.

Serves as an internal standard
for accurate quantification of

Internal Standard unlabeled ascorbic acid in [2]
biological samples using mass

spectrometry and NMR.

Enables the quantitative study
] ) of the rates of metabolic
Metabolic Flux Analysis (MFA) ) ] ] ) [B14151[61[7]
reactions in a biological system

at steady state.

Aids in understanding the

effect of drugs on metabolic
Drug Development ]

pathways related to ascorbic

acid.

Synthesis and Purification

While L-Ascorbic acid-13C6 is commercially available from various suppliers, a detailed,
publicly available synthesis protocol is scarce. The general principle involves using a 3C-
labeled precursor, typically [U-13Ce]-glucose, and employing a series of enzymatic and chemical
reactions to convert it to L-Ascorbic acid-13C6.

General Synthesis Strategy (based on known ascorbic acid synthesis pathways):
» Starting Material: [U-13Cs]-D-glucose.
e Reduction: Catalytic hydrogenation of [U-13Cs]-D-glucose to [U-13Cs]-D-sorbitol.

o Oxidation: Microbial oxidation of [U-13Cs]-D-sorbitol to [U-13Ce]-L-sorbose.
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e Protection and Oxidation: A series of chemical steps involving protection of hydroxyl groups
followed by oxidation to form [U-13Cs]-2-keto-L-gulonic acid.

e Lactonization: Acid-catalyzed conversion of [U-13Ce]-2-keto-L-gulonic acid to L-Ascorbic
acid-13C6.

Purification:

The final product is typically purified by recrystallization from a suitable solvent system, such as
a water-miscible organic solvent mixture, to achieve high chemical and isotopic purity.

Experimental Protocols

Quantification of Ascorbic Acid using L-Ascorbic acid-
13C6 as an Internal Standard by LC-MS/MS

This protocol describes the use of L-Ascorbic acid-13C6 as an internal standard for the
accurate quantification of endogenous ascorbic acid in a biological matrix (e.g., plasma, cell
lysate).

Materials:

Biological sample (e.g., plasma, cell lysate)

L-Ascorbic acid-13C6 (internal standard)

Metaphosphoric acid (MPA) or Trichloroacetic acid (TCA) for protein precipitation and
stabilization

LC-MS grade solvents (e.g., acetonitrile, water, formic acid)

LC-MS/MS system (e.g., triple quadrupole)

Methodology:

e Sample Preparation:

o Thaw the biological sample on ice.
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o To 100 pL of the sample, add a known concentration of L-Ascorbic acid-13C6 (e.g., 10
pL of a 10 pg/mL solution).

o Add 200 pL of ice-cold 10% MPA or TCA to precipitate proteins and stabilize ascorbic acid.
o Vortex vigorously for 30 seconds.
o Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

o Collect the supernatant for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC):
» Column: A suitable reversed-phase C18 or HILIC column.
= Mobile Phase A: Water with 0.1% formic acid.
= Mobile Phase B: Acetonitrile with 0.1% formic acid.
» Gradient: A suitable gradient to separate ascorbic acid from other matrix components.
» Flow Rate: Typically 0.2-0.5 mL/min.
» Injection Volume: 5-10 pL.

o Mass Spectrometry (MS/MS):
» |onization Mode: Electrospray lonization (ESI) in negative mode.
= Multiple Reaction Monitoring (MRM):

» Ascorbic Acid (unlabeled): Precursor ion (m/z) 175.0 -> Product ion (m/z) 115.0 or
89.0.[8]

» L-Ascorbic acid-13C6 (labeled): Precursor ion (m/z) 181.0 -> Product ion (m/z)
120.0 or 92.0.
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» Optimize instrument parameters (e.g., collision energy, declustering potential) for
maximum sensitivity.

o Data Analysis:

o Integrate the peak areas for both the unlabeled ascorbic acid and the L-Ascorbic acid-
13C6 internal standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal
standard.

o Generate a calibration curve using known concentrations of unlabeled ascorbic acid
spiked with the same amount of internal standard.

o Determine the concentration of ascorbic acid in the sample by interpolating the peak area
ratio from the calibration curve.

Metabolic Tracer Study using L-Ascorbic acid-13C6 and
NMR Spectroscopy

This protocol outlines a general workflow for tracing the metabolism of L-Ascorbic acid-13C6
in a cell culture model using Nuclear Magnetic Resonance (NMR) spectroscopy.

Materials:

Cell line of interest

 Cell culture medium

e L-Ascorbic acid-13C6

e Phosphate-buffered saline (PBS)
o Deuterated water (D20) for NMR
 NMR tubes

» High-resolution NMR spectrometer
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Methodology:

e Cell Culture and Labeling:

o Culture cells to the desired confluency in standard medium.

o Replace the standard medium with a medium containing a known concentration of L-
Ascorbic acid-13C6. The concentration and labeling duration will depend on the specific
experimental goals and the metabolic rate of the cells.

o Incubate the cells for the desired time period (e.g., 2, 6, 12, 24 hours).

o Metabolite Extraction:

o At each time point, wash the cells with ice-cold PBS to remove extracellular label.

o Quench metabolism and extract intracellular metabolites using a suitable method, such as
a cold methanol/water/chloroform extraction.

o Separate the polar (aqueous) and non-polar (organic) phases by centrifugation.

o Lyophilize the polar extract containing the water-soluble metabolites.

e NMR Sample Preparation:

o Reconstitute the lyophilized extract in a known volume of D20 containing a known
concentration of an internal standard (e.g., TSP or DSS) for chemical shift referencing and
guantification.

o Transfer the solution to an NMR tube.

 NMR Data Acquisition:

o Acquire 13C and/or *H NMR spectra on a high-field NMR spectrometer.

o Use appropriate pulse sequences to suppress the water signal and enhance the signals of
interest. For 13C detection, proton decoupling is typically used.
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o Data Analysis:

Process the NMR spectra (e.g., Fourier transformation, phasing, baseline correction).

o

o lIdentify the resonances corresponding to L-Ascorbic acid-13C6 and its downstream
metabolites by comparing the chemical shifts to known databases and standards. The
presence of 13C-13C J-coupling can aid in the identification of labeled metabolites.

o Quantify the relative or absolute concentrations of the labeled metabolites by integrating
the corresponding peak areas relative to the internal standard.

o Analyze the time-course data to determine the kinetics of L-Ascorbic acid-13C6 uptake

and metabolism.

Signaling Pathways and Visualization

L-Ascorbic acid is a critical cofactor for several enzymes and plays a significant role in various
signaling pathways. L-Ascorbic acid-13C6 can be used to probe the dynamics of these

pathways.

Collagen Synthesis

Ascorbic acid is essential for the post-translational modification of collagen, the most abundant
protein in mammals. It acts as a cofactor for prolyl and lysyl hydroxylases, enzymes that
stabilize the collagen triple helix.
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Caption: Role of L-Ascorbic Acid in Collagen Synthesis.

Hypoxia-Inducible Factor (HIF-1) Regulation

Ascorbic acid is a cofactor for HIF prolyl hydroxylases (PHDs), which are key enzymes in the
degradation of the HIF-1a transcription factor. Under normal oxygen conditions (normoxia),
PHDs hydroxylate HIF-1a, leading to its ubiquitination and proteasomal degradation. In the
absence of ascorbic acid or under hypoxic conditions, HIF-1a is stabilized and activates the
transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.
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Caption: Regulation of HIF-1a by L-Ascorbic Acid.

Neurotransmitter Synthesis

© 2026 BenchChem. All rights reserved.

10/13

Tech Support


https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ascorbic acid is a cofactor for dopamine [3-hydroxylase, an enzyme that converts dopamine to
norepinephrine, a critical neurotransmitter in the brain.[9][10][11][12][13] It also plays a role in
recycling tetrahydrobiopterin, a cofactor for tyrosine hydroxylase, the rate-limiting enzyme in
dopamine synthesis.[10]

Enzymes and Cofactors

Dopamine
B-Hydroxylase

: Dopamine Norepinephrine
Recycling
DOPA ! y ) Cofactor Tyrosine .
Decarboxylase | S Te“ahlzgfgs;ome”" Hydroxylase L-DOPA
N J

Click to download full resolution via product page

Caption: Role of L-Ascorbic Acid in Neurotransmitter Synthesis.

Conclusion

L-Ascorbic acid-13C6 is an indispensable tool for researchers in the fields of metabolism,
drug development, and cellular biology. Its utility as a tracer and an internal standard allows for
precise and detailed investigations into the complex roles of vitamin C in health and disease.
The experimental protocols and pathway diagrams provided in this guide serve as a
foundational resource for designing and interpreting studies that leverage the power of stable
isotope labeling. As our understanding of metabolic networks continues to grow, the
applications of L-Ascorbic acid-13C6 are poised to expand, offering new insights into the
intricate workings of biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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